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Compound of Interest

Compound Name: N-(tert-Butyl)-2-chloroacetamide

Cat. No.: B131575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
(tert-Butyl)-2-chloroacetamide (CAS No. 15678-99-6). The information is intended to support

laboratory personnel in the safe management of this chemical, from initial handling to disposal.

This document outlines the known hazards, recommended personal protective equipment

(PPE), emergency procedures, and relevant biological interactions to ensure a safe research

environment.

Chemical and Physical Properties
N-(tert-Butyl)-2-chloroacetamide is a solid organic compound.[1] Its fundamental properties

are summarized in the table below.
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Property Value Reference

CAS Number 15678-99-6 [2][3]

Molecular Formula C6H12ClNO [2][3]

Molecular Weight 149.62 g/mol [2][3]

Appearance White solid [4]

Melting Point 82-83 °C [4]

Boiling Point 251.6±23.0 °C (Predicted) [4]

Density 1.032±0.06 g/cm3 (Predicted) [4]

Solubility
Soluble in Dichloromethane,

Ethyl Acetate, Methanol.
[4]

Hazard Identification and Classification
N-(tert-Butyl)-2-chloroacetamide is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications based on aggregated data.

Hazard Class GHS Category Hazard Statement Data Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[5]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[5]

Specific Target Organ

Toxicity (Single

Exposure);

Respiratory Tract

Irritation

Category 3
H335: May cause

respiratory irritation
[5]
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Warning: This chemical is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[5]

Toxicological Data
Specific quantitative toxicological data, such as LD50 values for N-(tert-Butyl)-2-
chloroacetamide, are not readily available in the searched literature. However, data for the

related compound, 2-chloroacetamide, can be used as a conservative reference for assessing

potential toxicity.

Toxicity Data for 2-
Chloroacetamide (CAS 79-
07-2)

Test Result Species

Acute Oral LD50 70 - 138 mg/kg Rat

Acute Oral LD50 155 mg/kg Mouse

Acute Oral LD50 31 mg/kg Dog

Acute Oral LD50 122 mg/kg Rabbit

Skin Irritation Non-irritant at 5.0% Rabbit

Eye Irritation Non-irritant at 5.0% Rabbit

Skin Sensitization
Potential human sensitizer at

0.5%
Human

This data is for 2-chloroacetamide and should be used as an indicator of potential hazards for

N-(tert-Butyl)-2-chloroacetamide.

Experimental Protocols
The following protocols are generalized procedures for the synthesis, handling, and disposal of

chloroacetamide derivatives and should be adapted based on a thorough, site-specific risk

assessment for N-(tert-Butyl)-2-chloroacetamide.
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Synthesis Protocol (Example)
This protocol is a general method for the N-acylation of an amine, which is a common route for

synthesizing N-substituted acetamides.

Objective: To synthesize an N-substituted acetamide derivative.

Materials:

Primary or secondary amine

Acetyl chloride

Elemental iodine (catalyst)

Sodium thiosulfate solution

Organic solvent (e.g., dichloromethane or ethyl acetate)

Anhydrous sodium sulfate

Standard laboratory glassware and magnetic stirrer

Procedure:

In a fume hood, combine the amine and a catalytic amount of elemental iodine in a round-

bottom flask equipped with a magnetic stir bar.

Slowly add acetyl chloride to the mixture at room temperature while stirring. The reaction is

often rapid.[6]

After the reaction is complete (monitor by TLC), quench the reaction by adding a sodium

thiosulfate solution to remove excess iodine.[6]

Extract the product into an organic solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield the crude product.[6]
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Purify the product by column chromatography or recrystallization as necessary.
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Safe Handling and Storage
Engineering Controls:

Work with N-(tert-Butyl)-2-chloroacetamide in a certified chemical fume hood to minimize

inhalation exposure.[7]

Ensure an emergency eyewash station and safety shower are readily accessible and have

been recently tested.

Have a chemical spill kit available.

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are

required. A face shield should be worn over safety goggles when there is a risk of splashing.

Skin and Body Protection: A flame-resistant lab coat should be worn and fully buttoned. Long

pants and closed-toe, closed-heel shoes are mandatory. For larger quantities or procedures

with a higher risk of exposure, a chemical-resistant apron or coveralls should be used.

Hand Protection: Double gloving is recommended. Use chemical-resistant outer gloves (e.g.,

nitrile) over inner gloves. Inspect gloves before use and change them immediately upon

known or suspected contact with the compound.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[2][8]

Keep locked up or in an area accessible only to qualified or authorized persons.[8]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.[9]

Decontamination and Disposal
Spill Management:
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Minor Spills: Carefully sweep the solid material into a designated hazardous waste container,

avoiding dust generation.[7]

Major Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection. Cover the spill with an inert absorbent material and collect it in a

sealed container for disposal.

Waste Disposal:

All solid waste contaminated with N-(tert-Butyl)-2-chloroacetamide (e.g., gloves, weighing

paper, pipette tips) should be collected in a dedicated, labeled hazardous waste container.[7]

Liquid waste containing the compound should be collected in a separate, labeled hazardous

waste container. Do not mix with incompatible waste streams.[7]

Dispose of contents/container to an approved waste disposal plant in accordance with local,

state, and federal regulations.[2][8]
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Biological Activity and Signaling Pathway
Interaction
N-(tert-Butyl)-2-chloroacetamide has demonstrated biological activity, including antifungal

properties.[10] In vitro studies have shown that it can inhibit the growth of Candida species by

targeting CYP51 (lanosterol 14α-demethylase), a key enzyme in the ergosterol biosynthesis

pathway.[10]

Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in

mammalian cells.[2] Inhibition of CYP51 disrupts the production of ergosterol, leading to the
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accumulation of toxic sterol intermediates and compromising the integrity and function of the

fungal cell membrane, ultimately resulting in cell lysis.[2][10][11]
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Emergency Procedures
First Aid Measures

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[2]
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In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a

doctor.[2]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2][12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards Arising from the Chemical: No data available.

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[2]

Accidental Release Measures
Personal Precautions, Protective Equipment, and Emergency Procedures: Avoid dust

formation. Avoid breathing mist, gas, or vapors. Ensure adequate ventilation. Evacuate

personnel to safe areas.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Methods and Materials for Containment and Cleaning Up: Cover drains. Collect, bind, and

pump off spills. Take up carefully. Dispose of properly. Clean up the affected area. Avoid

generation of dusts.[8][13]

This technical guide is intended to provide essential safety and handling information. It is not a

substitute for a comprehensive understanding of the hazards of this chemical and the

implementation of robust safety protocols in the laboratory. Always consult the most up-to-date

Safety Data Sheet (SDS) from the supplier before use and adhere to all institutional and

regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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